Cas no 2034526-05-9 (N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide)

• Product Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide
• CAS No: 2034526-05-9
• MF: C₁₄H₁₅ClN₂O₃S
• MW: 326.798501253128
• CID: 5379108
• Update Time: 2025-06-13

N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide

• Inchi： 1S/C14H15ClN2O3S/c15-12-4-1-3-11(9-12)14(18)6-8-17-21(19,20)13-5-2-7-16-10-13/h1-5,7,9-10,14,17-18H,6,8H2
• InChI Key： HWLANMSZGBFVGX-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCCC(C1=CC=CC(Cl)=C1)O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide

Professional Introduction to N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide (CAS No. 2034526-05-9)

N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide is a specialized chemical compound with significant applications in the field of pharmaceuticals and biotechnology. This compound, identified by its CAS number 2034526-05-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates a pyridine core, which is a common feature in many bioactive molecules, alongside functional groups that enhance its interaction with biological targets.

The pyridine-3-sulfonamide moiety in the compound's name is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and antiviral properties, making them valuable candidates for drug development. The presence of a 3-chlorophenyl group and a 3-hydroxypropyl side chain further modulates the compound's pharmacokinetic and pharmacodynamic profiles, potentially enhancing its efficacy and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug-like properties. The synthesis and characterization of N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide have been subjects of extensive studies aimed at understanding its mechanism of action and potential applications. For instance, studies have demonstrated that the compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

In particular, the pyridine-3-sulfonamide scaffold has been investigated for its role in modulating inflammatory pathways. Emerging research suggests that this compound may interact with specific inflammatory mediators, thereby reducing inflammation in affected tissues. This finding is particularly relevant in the context of chronic inflammatory diseases, where targeted therapies are needed to mitigate long-term damage.

The 3-chlorophenyl group in the molecule contributes to its hydrophobicity, which can influence how it distributes within biological systems. This property is crucial for determining the compound's bioavailability and tissue penetration. Additionally, the 3-hydroxypropyl side chain adds a hydrophilic character, balancing the overall solubility and stability of the compound. Such structural features are often carefully considered during drug design to ensure optimal pharmacokinetic profiles.

Ongoing clinical trials and preclinical studies are exploring the therapeutic potential of N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide in various disease models. Preliminary results indicate promising outcomes in conditions such as autoimmune disorders and neurodegenerative diseases. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel sulfonamide-based drugs is supported by advancements in synthetic methodologies that allow for efficient and scalable production. Techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly identify and optimize lead compounds like N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide. These approaches facilitate the identification of analogs with improved properties, further expanding the therapeutic applications of sulfonamides.

The safety profile of N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide is also a critical consideration in its development as a potential therapeutic agent. Extensive toxicological studies are conducted to assess its acute and chronic effects on various organ systems. These studies help ensure that the compound is safe for human use while maintaining its therapeutic efficacy.

In conclusion, N-[3-(3-chlorophenyl)-3-hydroxypropyl]pyridine-3-sulfonamide (CAS No. 2034526-05-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a pyridine-3-sulfonamide, 3-chlorophenyl, and 3-hydroxypropyl moiety creates a versatile scaffold with potential applications across multiple therapeutic areas. Continued research and development efforts are expected to yield valuable insights into its mechanisms of action and clinical applications.